Phospholipase Inhibitor
  • Protizinic Acid
    Protizinic Acid
    • Cat. No.:
    • B083855
    • CAS No.:
    • 13799-03-6
    • Molecular Formula:
    • C17H17NO3S
    • Molecular Weight:
    • 315.4 g/mol
    Description
    Protizinic acid is an organic molecular entity.
    RN given refers to cpd without isomeric designation;  NM refers to (+-)-isomer;  structure
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  • CAY10590
    CAY10590
    • Cat. No.:
    • B592788
    • CAS No.:
    • Molecular Formula:
    • C21H33NO3
    • Molecular Weight:
    • 347.5 g/mol
    Description
    Phospholipase A2 (PLA2) catalyzes the hydrolysis of fatty acids at the sn-2 position of glycerophospholipids, liberating arachidonic acid for subsequent eicosanoid synthesis. Three primary types of PLA2 exist: s...
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  • AA26-9
    AA26-9
    • Cat. No.:
    • B605069
    • CAS No.:
    • Molecular Formula:
    • C7H10N4O
    • Molecular Weight:
    • 166.18 g/mol
    Description
    AA26-9 is a potent and broad-spectrum serine hydrolase inhibitor. AA26-9-inhibited enzymes originated from diverse functional subclasses of serine hydrolases, including lipases/phospholipases, thioesterases, an...
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  • ARN19874
    ARN19874
    • Cat. No.:
    • B605583
    • CAS No.:
    • Molecular Formula:
    • C19H14N4O4S
    • Molecular Weight:
    • 394.4 g/mol
    Description
    ARN19874 is an inhibitor of N-acyl phosphatidylethanolamine phospholipase D (NAPE-PLD;  IC50 = 33.7 µM). It is selective for NAPD-PLD over carbonic anhydrase II, neutral endopeptidase, and angiotensin-conve...
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  • BML-280
    BML-280
    • Cat. No.:
    • B611729
    • CAS No.:
    • Molecular Formula:
    • C25H27N5O2
    • Molecular Weight:
    • 429.5 g/mol
    Description
    Potent, selective PLD2 inhibitor (IC50 values are 90 and 500 nM for HEK293 and human cells respectively).
    VU0285655 is a selective inhibitor of PLD2, which has been linked to proliferation in many cell types ...
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  • VU0359595
    VU0359595
    • Cat. No.:
    • B611731
    • CAS No.:
    • Molecular Formula:
    • C25H29BrN4O2
    • Molecular Weight:
    • 497.4 g/mol
    Description
    VU0359595 has been shown to selectively inhibit the PLD1 isoform at nM levels (see data below).
    VU0359595, also known as ML-270 and CID-53361951, is an inhibitor of PLD1 (IC50 = 3.7 nM). Downregulation of PLD...
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  • GK187
    GK187
    • Cat. No.:
    • B1671567
    • CAS No.:
    • 1071001-50-7
    • Molecular Formula:
    • C14H15F5O2
    • Molecular Weight:
    • 310.26 g/mol
    Description
    GK187 is an inhibitor of Group VIA (GVIA) calcium-independent phospholipase A2 (iPLA2), an enzyme involved in basal cell metabolism. It inhibits GVIA iPLA2 by 99.8% at 0.091 mole fraction in a mixed micelle acti...
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  • LY-311727
    LY-311727
    • Cat. No.:
    • B1675666
    • CAS No.:
    • 164083-84-5
    • Molecular Formula:
    • C22H27N2O5P
    • Molecular Weight:
    • 430.4 g/mol
    Description
    a potent & selective inhibitor of human non-pancreatic secretory phospholipase A2;  structure given in first source
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  • Me-indoxam
    Me-indoxam
    • Cat. No.:
    • B1676165
    • CAS No.:
    • Molecular Formula:
    • C26H22N2O5
    • Molecular Weight:
    • 442.5 g/mol
    Description
    Me-Indoxam is a sPLA2 inhibitor. It has no effect on arachidonic acid release and platelet activating factor synthesis.
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  • CID 131846295
    CID 131846295
    • Cat. No.:
    • B15575430
    • CAS No.:
    • Molecular Formula:
    • C22H24N2Na4O10
    • Molecular Weight:
    • 568.4 g/mol
    Description
    CID 131846295 is a useful research compound. Its molecular formula is C22H24N2Na4O10 and its molecular weight is 568.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CID 131846295 suitable ...
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